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Compound of Interest

4-Bromonaphthalene-2-sulfony!
Compound Name:
chloride

Cat. No.: B13652975

Get Quote

\ J

CAS Number: 127769-54-4 Formula: C10HeBrClO2S Molecular Weight: 305.58 g/mol [1][2][3]

Executive Summary & Isomer Alert

4-Bromonaphthalene-2-sulfonyl chloride is a specialized electrophilic reagent used primarily
in medicinal chemistry for the introduction of the bromonaphthyl sulfonyl moiety. It serves as a
critical "supramolecular synthon" and a building block for sulfonamide-based antimicrobials and
anticancer agents.

I, CRITICAL ISOMER ALERT

Do not confuse this compound with its isomer, 4-Bromonaphthalene-1-sulfonyl chloride (CAS
63279-36-7).

o The 2-Sulfonyl Isomer (Target): The sulfonyl group is at the C2 position, which is sterically
less hindered than the C1 position, leading to faster nucleophilic attack but potentially lower
stability against hydrolysis.
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e The 1-Sulfonyl Isomer: The sulfonyl group is at the C1 position, subject to peri-interactions
with the C8 proton, often making it more sterically congested.

Chemical Profile & Reactivity

This compound is a sulfonyl chloride, a class of organic acid chlorides known for high reactivity
toward nucleophiles (amines, alcohols, water).

hvsical & Chemical .

Property Specification / Value

Appearance Off-white to pale yellow crystalline solid

Typically 75-85 °C (Class average; verify

Melting Point -
specific batch COA)
N Soluble in DCM, THF, Ethyl Acetate, Toluene;
Solubility ]
Reacts with Water
o High electrophilicity at Sulfur; susceptible to
Reactivity

hydrolysis

Hydrolyzes to 4-Bromonaphthalene-2-sulfonic
By-products )
acid + HCl gas

Mechanism of Decomposition (Hydrolysis)

Moisture is the primary threat to the integrity of this reagent. Upon contact with water (even
atmospheric humidity), the sulfonyl chloride undergoes nucleophilic substitution, releasing
corrosive hydrogen chloride gas.

4-Bromonaphthalene-2-sulfonyl 4-Bromonaphthalene-2-sulfonic

chloride Nucleophilic Attack acid

H20
(Atmospheric Moisture)
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Figure 1: Hydrolysis pathway. Note that the reaction is irreversible and autocatalytic, as the
generated HCI can further degrade packaging materials.

Storage Protocols

To maintain purity >97% and prevent "crusting” (formation of sulfonic acid on the crystal
surface), strict adherence to the following storage hierarchy is required.

A. Environmental Control[5][6][7]

o Atmosphere: Store under Inert Gas (Argon preferred over Nitrogen due to higher density).

o Temperature:2°C to 8°C (Refrigerated). While the solid is stable at room temperature for
short periods, cold storage retards the rate of hydrolysis from trace moisture trapped in the
container.

o Humidity: <30% Relative Humidity in the storage area.

B. Packaging Requirements

e Primary Container: Amber glass vial (UV protection) with a PTFE-lined screw cap.
Polyethylene liners are insufficient as they are permeable to HCI vapors over time.

e Secondary Containment: Place the primary vial inside a desiccator or a larger jar containing
active desiccant (e.g., Drierite or activated molecular sieves).

e Sealing: Parafilm is temporary. For long-term storage (>1 month), wrap the cap junction with
electrical tape or use a heat-shrink seal to prevent gas exchange.

Handling & Synthesis Procedures

Safety Pre-Check: Before opening, inspect the solid. If it appears "wet" or emits visible white
fumes (HCI) upon opening, the reagent has significantly degraded.

Workflow: Weighing and Addition[8]
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o Equilibration: Allow the refrigerated container to warm to room temperature before opening.
Opening a cold bottle in humid air causes immediate condensation on the reagent.

o Atmosphere: Ideally, weigh inside a Glovebox (N2/Ar).
o Alternative (Fume Hood):

o Flush the receiving flask with Argon.

o Quickly weigh the solid and transfer.

o Immediately purge the stock bottle with Argon before resealing.

Reaction Optimization (The "Why")

e Solvent Choice: Use Anhydrous solvents (DCM, THF). Water content must be <50 ppm.

o Base Scavenger: Always include a non-nucleophilic base (e.g., Triethylamine, DIPEA, or
Pyridine) before adding the sulfonyl chloride.

o Reasoning: The base neutralizes the HCI byproduct immediately. If HCl accumulates, it
can protonate the nucleophile (e.g., turning an amine into an unreactive ammonium salt),
stalling the reaction.

 Activation: If the reagent is slightly hydrolyzed, adding a catalytic amount of DMAP (4-
Dimethylaminopyridine) can restore reactivity by forming a highly reactive N-acyl pyridinium
intermediate.
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Figure 2: Decision tree for handling moisture-sensitive sulfonyl chlorides.

Health, Safety, & Emergency (HSE)

Signal Word:DANGER GHS Classifications: Skin Corr. 1B, Eye Dam. 1.

Toxicology & Exposure[5][9]

¢ Mechanism of Injury: The compound reacts with moisture in skin/f/mucous membranes to
produce hydrochloric acid and sulfonic acid, causing deep chemical burns.
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e Lachrymator: May cause tearing and respiratory distress if dust is inhaled.

PPE (Personal Protective Equipment)[7][10]

o Eyes: Chemical Splash Goggles + Face Shield (Standard safety glasses are insufficient for
corrosive solids).

» Hands: Double-gloving recommended. Nitrile (0.11 mm) is generally sufficient for incidental
contact, but change immediately if contaminated.

e Respiratory: Work strictly in a chemical fume hood.

Emergency Response[7][9][11]

o Skin Contact: Brush off dry particles before rinsing. Then rinse with water for >15 minutes.
o Spill Cleanup:

o Do not use water (generates HCI fumes).[4]

o Cover with dry lime, sand, or soda ash.

o Scoop into a dry waste container.

o Neutralize the residue with dilute sodium bicarbonate solution only after the bulk solid is
removed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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